Cas no 830324-13-5 (Isoquinoline, 1,4-dihydro-4-methyl-4-(1-methylethenyl)-)

• Product Name: Isoquinoline, 1,4-dihydro-4-methyl-4-(1-methylethenyl)-
• CAS No: 830324-13-5
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 679453
• PubChem ID: 71416570
• Update Time: 2025-04-19

Isoquinoline, 1,4-dihydro-4-methyl-4-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dihydro-4-methyl-4-(1-methylethenyl)-
• 4-methyl-4-prop-1-en-2-yl-1H-isoquinoline
• 830324-13-5
• DTXSID90835949
• 4-Methyl-4-(prop-1-en-2-yl)-1,4-dihydroisoquinoline

• Inchi： 1S/C13H15N/c1-10(2)13(3)9-14-8-11-6-4-5-7-12(11)13/h4-7,9H,1,8H2,2-3H3
• InChI Key： DGFKUZPOUABURE-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2C(C=1)(C)C(=C)C

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids